[1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-

• CAS No.: 871113-77-8
• Molecular Formula: C17H18F3NO3S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-(4-hydroxybutyl)-4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H18F3NO3S/c18-17(19,20)15-7-3-13(4-8-15)14-5-9-16(10-6-14)25(23,24)21-11-1-2-12-22/h3-10,21-22H,1-2,11-12H2
• InChI Key: RKDXQTDHXQIEDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)NCCCCO)C(F)(F)F

Description

[1,1'-Biphenyl]-4-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)- is a useful research compound. Its molecular formula is C17H18F3NO3S and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromophenyl-sulfonic acid-(4-hydroxybutyl)-amide (1 g) was dissolved in ethanol (8 mL) and toluene (8 mL). 4-Trifluoromethylphenyl boronic acid (1 g) was added, followed by 2 M Na2CO3 (8 mL). Tetrakis(triphenylphosphine) palladium (0.25 g) was added and the mixture heated to reflux under nitrogen for 3 hours with vigorous stirring. The organic solvents were evaporated and the residue dissolved in ethyl acetate (100 mL) and washed with water (100 mL) then saturated NaCl solution (100 mL). The organic phase was dried (Na2SO4), evaporated and the residue purified by column chromatography (ethyl acetate/petrol) to give the title compound as a white solid. δC (DMSO, 62.9 MHz): 25.9, 29.6, 42.6, 60.2, indistinct m, 140.4, 142.2 and 142.6. δH (DMSO, 250 MHz): 1.41 (4H, m), 2.77 (2H, m), 3.33 (2H, m), 4.39 (1H, t, NH), 7.83-7.94 (6 H, m) and 7.96 (2H, d, J 8.5).